Cas no 1448045-93-9 (3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide)

3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide
- 3-CYANO-N-[(3-METHOXYTHIOLAN-3-YL)METHYL]BENZAMIDE
- 3-cyano-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzamide
- F6420-0543
- CHEMBL3440236
- 1448045-93-9
- AKOS024557230
-
- Inchi: 1S/C14H16N2O2S/c1-18-14(5-6-19-10-14)9-16-13(17)12-4-2-3-11(7-12)8-15/h2-4,7H,5-6,9-10H2,1H3,(H,16,17)
- InChI Key: OULONTCEUHQXKU-UHFFFAOYSA-N
- SMILES: S1CCC(CNC(C2C=CC=C(C#N)C=2)=O)(C1)OC
Computed Properties
- Exact Mass: 276.09324893g/mol
- Monoisotopic Mass: 276.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87.4Ų
3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6420-0543-4mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 4mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6420-0543-3mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 3mg |
$94.5 | 2023-09-09 | ||
Life Chemicals | F6420-0543-20mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 20mg |
$148.5 | 2023-09-09 | ||
Life Chemicals | F6420-0543-10μmol |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 10μmol |
$103.5 | 2023-09-09 | ||
Life Chemicals | F6420-0543-40mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 40mg |
$210.0 | 2023-09-09 | ||
Life Chemicals | F6420-0543-50mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 50mg |
$240.0 | 2023-09-09 | ||
Life Chemicals | F6420-0543-2μmol |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 2μmol |
$85.5 | 2023-09-09 | ||
Life Chemicals | F6420-0543-5mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 5mg |
$103.5 | 2023-09-09 | ||
Life Chemicals | F6420-0543-15mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 15mg |
$133.5 | 2023-09-09 | ||
Life Chemicals | F6420-0543-25mg |
3-cyano-N-[(3-methoxythiolan-3-yl)methyl]benzamide |
1448045-93-9 | 25mg |
$163.5 | 2023-09-09 |
3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide Related Literature
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
Additional information on 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide
Exploring the Potential of 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide (CAS No. 1448045-93-9) in Modern Research
The compound 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide (CAS No. 1448045-93-9) has garnered significant attention in the field of organic chemistry and pharmaceutical research. This benzamide derivative is characterized by its unique molecular structure, which includes a cyano group and a methoxythiolane moiety. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity and synthetic versatility, making it a promising candidate for further investigation.
In recent years, the demand for novel heterocyclic compounds like 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide has surged due to their potential in addressing drug resistance and targeted therapy. The compound's molecular framework allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. This aligns with the growing trend in precision medicine, where tailored molecular designs are crucial for effective treatments.
One of the most searched questions in AI-driven drug discovery platforms is how small molecules like CAS No. 1448045-93-9 can be optimized for high-throughput screening. The compound's structural motifs are compatible with computational modeling, enabling researchers to predict its interactions with biological targets. This is particularly relevant in the context of fragment-based drug design, where lead optimization is a critical step.
The synthetic pathway of 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide has also been a topic of interest. Chemists are exploring green chemistry approaches to its synthesis, minimizing waste and energy consumption. This resonates with the global push for sustainable chemistry, a hot topic in both academic and industrial circles. The compound's scalability and yield optimization are key factors in its potential commercialization.
Another area where CAS No. 1448045-93-9 shows promise is in material science. Its electron-withdrawing cyano group and thiolane ring make it a candidate for developing advanced polymers and conductive materials. This application is particularly relevant in the era of flexible electronics and wearable technology, where new materials are constantly in demand.
In conclusion, 3-cyano-N-(3-methoxythiolan-3-yl)methylbenzamide (CAS No. 1448045-93-9) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural uniqueness and functional diversity make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.
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